Cas no 339009-58-4 (3-(4-Chlorobenzyl)oxy-2-thiophenecarboxylic Acid)

• Product Name: 3-(4-Chlorobenzyl)oxy-2-thiophenecarboxylic Acid
• CAS No: 339009-58-4
• MF: C₁₂H₉ClO₃S
• MW: 268.716061353683
• MDL: MFCD00173490
• CID: 302020
• PubChem ID: 2764232
• Update Time: 2025-04-19

3-(4-Chlorobenzyl)oxy-2-thiophenecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-((4-Chlorobenzyl)oxy)thiophene-2-carboxylic acid
• 2-Thiophenecarboxylicacid, 3-[(4-chlorophenyl)methoxy]-
• 3-(4-Chloro-benzyloxy)-thiophene-2-carboxylic acid
• 3-[(4-Chlorobenzyl)oxy]-2-thiophenecarboxylic acid
• 3-[(4-chlorophenyl)methoxy]thiophene-2-carboxylic acid
• chlorobenzyloxythiophenecarboxylicacid
• DTXSID80377368
• MFCD00173490
• 7F-042
• SCHEMBL6892098
• FT-0644460
• A821990
• J-510377
• Oprea1_709460
• AKOS005071004
• AB04350
• 3-((4-Chlorobenzyl)oxy)thiophene-2-carboxylicacid
• 3-[(4-chlorophenyl)methoxy]-2-thiophenecarboxylic acid
• 3-(4-chlorobenzyloxy)thiophene-2-carboxylic acid
• 339009-58-4
• G84979
• DB-048522
• 3-(4-Chlorobenzyl)oxy-2-thiophenecarboxylic Acid

• MDL： MFCD00173490
• Inchi： 1S/C12H9ClO3S/c13-9-3-1-8(2-4-9)7-16-10-5-6-17-11(10)12(14)15/h1-6H,7H2,(H,14,15)
• InChI Key： PYVFVAJZMRXLTE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)COC1C=CSC=1C(=O)O

Computed Properties

• Exact Mass: 267.99600
• Monoisotopic Mass: 267.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8A^2
• XLogP3: 3.6

Experimental Properties

• Density: 1.428
• Melting Point: 158-159°C
• Boiling Point: 435.8°C at 760 mmHg
• Flash Point: 217.4°C
• Refractive Index: 1.638
• PSA: 74.77000
• LogP: 3.67870

3-(4-Chlorobenzyl)oxy-2-thiophenecarboxylic Acid Security Information

• HazardClass：IRRITANT